Cas no 2411217-31-5 (N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide
• CAS No: 2411217-31-5
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 5859864
• PubChem ID: 154879920
• Update Time: 2025-06-07

N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide
• 2411217-31-5
• Z3687624656
• EN300-7560740

• Inchi： 1S/C15H15NO3/c1-18-13-7-6-10(8-16-15(17)14-9-19-14)11-4-2-3-5-12(11)13/h2-7,14H,8-9H2,1H3,(H,16,17)
• InChI Key： JWJBOBWJYIBVAT-UHFFFAOYSA-N
• SMILES： O1CC1C(NCC1=CC=C(C2C=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide

Introduction to N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide (CAS No: 2411217-31-5)

N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2411217-31-5, features a unique structural framework that combines a naphthalene ring with an oxirane moiety, making it a promising candidate for various biochemical applications. The presence of a methoxy group at the 4-position of the naphthalene ring and the incorporation of an oxirane carboxamide group contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide can be described as a conjugated system, where the naphthalene ring and the oxirane ring interact through electronic delocalization. This conjugation not only enhances the compound's stability but also influences its reactivity and interaction with biological targets. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can undergo various chemical transformations, including nucleophilic ring opening, which makes it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel compounds that incorporate oxirane moieties due to their potential applications in medicinal chemistry. The oxirane group can serve as a versatile handle for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological needs. For instance, the carboxamide group in N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide can be used to link the compound to other biomolecules, such as peptides or proteins, facilitating the development of conjugates with enhanced bioavailability or targeted delivery systems.

One of the most compelling aspects of N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide is its potential as a pharmacophore. The combination of the naphthalene ring and the oxirane group creates a molecular entity that can interact with biological receptors in unique ways. This has led to investigations into its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis.

The synthesis of N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a naphthalene derivative, followed by the introduction of the oxirane group and subsequent formation of the carboxamide linkage. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic transformations, are often employed to achieve these transformations efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict and optimize its pharmacological activity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.

The potential therapeutic applications of N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide are further supported by its favorable physicochemical properties. The compound exhibits good solubility in both organic solvents and aqueous media, which is essential for formulating it into viable pharmaceutical products. Additionally, its stability under various storage conditions makes it suitable for industrial-scale production and clinical trials.

In conclusion, N-[(4-Methoxynaphthalen-1-yl)methyl]oxirane-2-carboxamide (CAS No: 2411217-31-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play a vital role in the advancement of modern medicine.